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Compound of Interest

Compound Name: Cabergoline Diphosphate

Cat. No.: B1242923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacological properties of

Cabergoline Diphosphate, a potent and long-acting dopamine D2 receptor agonist. The

information is curated for professionals in research, science, and drug development, with a

focus on quantitative data, experimental methodologies, and visual representations of key

pathways.

Mechanism of Action
Cabergoline is a synthetic ergoline derivative that exerts its primary therapeutic effects through

potent agonism of dopamine D2 receptors.[1][2][3] The secretion of prolactin from the anterior

pituitary gland is predominantly under the inhibitory control of dopamine released from

tuberoinfundibular neurons.[1][4] Cabergoline mimics the action of dopamine on pituitary

lactotrophs, directly stimulating D2 receptors and leading to a potent and sustained inhibition of

prolactin secretion.[1][2][4] This makes it a first-line treatment for hyperprolactinemic disorders,

which can be idiopathic or caused by pituitary adenomas.[1][5][6]

Beyond its effects on prolactin, cabergoline's interaction with D2 receptors in the nigrostriatal

pathway contributes to its efficacy in managing the symptoms of Parkinson's disease.[5][7]

While its primary affinity is for the D2 receptor, it also exhibits activity at other dopamine and

serotonin receptor subtypes, which may contribute to its overall pharmacological profile and

side effects.[5][8]
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Dopamine D2 Receptor Signaling Pathway
The binding of cabergoline to the D2 receptor, a G-protein coupled receptor (GPCR), initiates a

signaling cascade that results in the inhibition of prolactin gene transcription and release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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